Cas no 6962-10-3 (4-(2-Phenylpropan-2-yl)aniline)

• Product Name: 4-(2-Phenylpropan-2-yl)aniline
• CAS No: 6962-10-3
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• MDL: MFCD22493443
• CID: 527020
• PubChem ID: 234874
• Update Time: 2025-11-02

4-(2-Phenylpropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Phenylpropan-2-yl)aniline
• Benzenamine,4-(1-methyl-1-phenylethyl)-
• SCHEMBL4580674
• AMY32342
• Benzenamine, 4-(1-methyl-1-phenylethyl)-
• 4-(2-Phenyl-2-propyl)aniline
• 4-cumylaniline
• SB78993
• NSC-35624
• 4-(2-phenylpropan-2-yl)benzenamine
• SY288305
• MFCD22493443
• DTXSID50989715
• CS-0455013
• MSKAVHSHJVKFBQ-UHFFFAOYSA-N
• NSC35624
• 6962-10-3
• DB-315698

• MDL： MFCD22493443
• Inchi： 1S/C15H17N/c1-15(2,12-6-4-3-5-7-12)13-8-10-14(16)11-9-13/h3-11H,16H2,1-2H3
• InChI Key： MSKAVHSHJVKFBQ-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.1361
• Monoisotopic Mass: 211.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.03
• Boiling Point: 341.9°Cat760mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(2-Phenylpropan-2-yl)aniline

Recent Advances in the Study of 4-(2-Phenylpropan-2-yl)aniline (CAS: 6962-10-3) in Chemical Biology and Pharmaceutical Research

4-(2-Phenylpropan-2-yl)aniline (CAS: 6962-10-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential. The compound's unique structural features make it a promising candidate for further investigation in the context of various disease models.

Recent studies have focused on the synthesis and optimization of 4-(2-Phenylpropan-2-yl)aniline derivatives to enhance their pharmacological properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to introduce various functional groups into the molecule. These modifications have been shown to improve the compound's bioavailability and target specificity, making it a more viable candidate for drug development.

In terms of biological activity, 4-(2-Phenylpropan-2-yl)aniline has demonstrated promising results in preclinical studies. For instance, it has been found to exhibit significant inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders like Alzheimer's and Parkinson's disease.

Another area of interest is the compound's potential role in oncology. Recent in vitro studies have shown that 4-(2-Phenylpropan-2-yl)aniline derivatives can induce apoptosis in cancer cells by modulating key signaling pathways. These findings are particularly relevant for the development of targeted therapies for cancers that are resistant to conventional treatments. Further research is needed to elucidate the precise mechanisms of action and to evaluate the compound's efficacy in vivo.

Despite these promising findings, several challenges remain. The pharmacokinetic properties of 4-(2-Phenylpropan-2-yl)aniline, such as its metabolic stability and tissue distribution, require further optimization. Additionally, more comprehensive toxicity studies are needed to ensure the compound's safety profile before it can progress to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and to fully realize the therapeutic potential of this compound.

In conclusion, 4-(2-Phenylpropan-2-yl)aniline (CAS: 6962-10-3) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential applications in multiple disease areas make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical evaluations to pave the way for clinical development.